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Compound of Interest

Compound Name: cis-2,6-Dimethylpiperazine

Cat. No.: B139716 Get Quote

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety and logistical information for the handling of cis-2,6-
Dimethylpiperazine (CAS No: 108-49-6). Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Summary
cis-2,6-Dimethylpiperazine is classified as a hazardous chemical with the following primary

risks[1]:

Flammable Solid: May form combustible dust concentrations in air[1]. It is crucial to keep the

substance away from heat, sparks, open flames, and hot surfaces[2].

Corrosive: Causes severe skin burns and eye damage[1].

Irritant: May cause respiratory irritation[1][2][3].

Moisture Sensitive: The substance may react with moisture[3].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling cis-2,6-
Dimethylpiperazine to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Tight-sealing safety goggles or

chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

Protects against splashes and

dust, preventing severe eye

damage[1].

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Chemical-

resistant gloves (e.g., nitrile)

and a lab coat or coveralls are

required.

Prevents severe skin burns

upon contact[1][2].

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask of type N95 (US) or

type P3 (EN 143) respirator

cartridges are suggested.

Protects against inhalation of

dust and vapors, which can

cause respiratory irritation[1].

Operational Plan: Step-by-Step Handling Procedure
All handling of cis-2,6-Dimethylpiperazine must be conducted within a chemical fume

hood[1].

Preparation:

Ensure that an eyewash station and safety shower are in close proximity to the

workstation[4].

Confirm that all electrical equipment (ventilating, lighting) is explosion-proof[1].
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Ground and bond the container and receiving equipment to prevent static discharge[2].

Assemble all necessary equipment and reagents before introducing the chemical to the

work area.

Handling:

Wear all required personal protective equipment as detailed in the table above.

Do not breathe dust, fume, gas, mist, vapors, or spray[1].

Avoid all contact with eyes, skin, and clothing[1].

Weigh and transfer the solid material carefully to minimize dust formation.

Post-Handling:

Wash hands and any exposed skin thoroughly after handling[1][2].

Decontaminate all equipment and the work surface. A 5% solution of acetic acid followed

by very hot water can be used for decontamination of surfaces[5].

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place,

specifically in a corrosives area[1].

Disposal Plan
All waste containing cis-2,6-Dimethylpiperazine must be treated as hazardous waste.

Waste Collection: Collect all solid residues and contaminated materials in a suitable, labeled,

and sealed container.

Disposal: Dispose of the contents and the container at an approved waste disposal plant[1]

[3]. Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal[4].

Quantitative Data
The following table summarizes key quantitative data for cis-2,6-Dimethylpiperazine.
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Property Value Source

Molecular Formula C6H14N2 [3]

Molecular Weight 114.19 g/mol [3]

Melting Point 108 - 113 °C / 226.4 - 235.4 °F [1]

Boiling Point
162 °C / 323.6 °F @ 760

mmHg
[1]

Flash Point 44 °C / 111.2 °F [1]

Occupational exposure limits for cis-2,6-Dimethylpiperazine have not been established by

regional specific regulatory bodies[4][6].
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Caption: Workflow for the safe handling of cis-2,6-Dimethylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cis-2,6-Dimethylpiperazine - Safety Data Sheet [chemicalbook.com]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. fishersci.com [fishersci.com]

5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling cis-2,6-
Dimethylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139716#personal-protective-equipment-for-handling-
cis-2-6-dimethylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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